Cas no 3968-96-5 (2-Cyclohexen-1-one, 3,5,5-trimethyl-, oxime, (E)-)

2-Cyclohexen-1-one, 3,5,5-trimethyl-, oxime, (E)- structure
3968-96-5 structure
Product Name:2-Cyclohexen-1-one, 3,5,5-trimethyl-, oxime, (E)-
CAS No:3968-96-5
MF:C9H15NO
MW:153.221502542496
CID:1514622
Update Time:2024-08-24

2-Cyclohexen-1-one, 3,5,5-trimethyl-, oxime, (E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclohexen-1-one, 3,5,5-trimethyl-, oxime, (E)-
    • 2-Cyclohexen-1-one, 3,5,5-trimethyl-, oxime, (1E)-
    • Inchi: 1S/C9H15NO/c1-7-4-8(10-11)6-9(2,3)5-7/h4,11H,5-6H2,1-3H3/b10-8-
    • InChI Key: ZJOPWRYFFJYLHJ-NTMALXAHSA-N
    • SMILES: C1(=N/O)/CC(C)(C)CC(C)=C/1

Computed Properties

  • Exact Mass: 153.11545

Experimental Properties

  • Density: 0.99±0.1 g/cm3(Predicted)
  • Melting Point: 90-92 °C
  • Boiling Point: 243.2±23.0 °C(Predicted)
  • PSA: 32.59
  • pka: 12.03±0.40(Predicted)
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